Cas no 10557-77-4 (Isoxazole,4-methyl-3,5-diphenyl-)

• Product Name: Isoxazole,4-methyl-3,5-diphenyl-
• CAS No: 10557-77-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 222753
• PubChem ID: 318537
• Update Time: 2025-04-19

Isoxazole,4-methyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-methyl-3,5-diphenyl-
• 4-methyl-3,5-diphenyl-1,2-oxazole
• 2,5-Diphenyl-4-methyl-isoxazol
• 3,5-Diphenyl-4-methyl-1,2-oxazol
• 3,5-Diphenyl-4-methyl-isoxazol
• 3,5-Diphenyl-4-methylisoxazole
• 4-Methyl-3,5-diphenyl-isoxazol
• 4-methyl-3,5-diphenylisoxazole
• 4-methyl-3,5-diphenyl-isoxazole
• AC1L7YBU
• NSC255244
• 10557-77-4
• DTXSID70312485
• NSC-255244
• SCHEMBL21105084
• MCOYCMSBSPWRPU-UHFFFAOYSA-N
• Isoxazole, 4-methyl-3,5-diphenyl-
• 4-Methyl-3,5-diphenylisoxazole #

• Inchi： 1S/C16H13NO/c1-12-15(13-8-4-2-5-9-13)17-18-16(12)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： MCOYCMSBSPWRPU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives